Cas no 1060806-09-8 (1-(6-methylpyridin-2-yl)cyclopropan-1-amine)

• Product Name: 1-(6-methylpyridin-2-yl)cyclopropan-1-amine
• CAS No: 1060806-09-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD11037258
• CID: 2623976
• PubChem ID: 63554748
• Update Time: 2025-11-02

1-(6-methylpyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)cyclopropan-1-amine
• Cyclopropanamine, 1-(6-methyl-2-pyridinyl)-
• AB62762
• 1-(6-Methyl-2-pyridinyl)cyclopropanamine
• DTXSID801274577
• SCHEMBL20581549
• EN300-1854645
• 1-(6-METHYLPYRIDIN-2-YL)CYCLOPROPANAMINE
• AKOS012863595
• 1060806-09-8

• MDL： MFCD11037258
• Inchi： 1S/C9H12N2/c1-7-3-2-4-8(11-7)9(10)5-6-9/h2-4H,5-6,10H2,1H3
• InChI Key： BKGIWFFWGSVVPS-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 148.100048391Da
• Monoisotopic Mass: 148.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(6-methylpyridin-2-yl)cyclopropan-1-amine

1-(6-Methylpyridin-2-yl)cyclopropan-1-amine (CAS 1060806-09-8): A Versatile Chemical Building Block for Modern Research

In the dynamic world of organic chemistry, 1-(6-methylpyridin-2-yl)cyclopropan-1-amine (CAS 1060806-09-8) has emerged as a compound of significant interest to researchers and pharmaceutical developers. This structurally unique molecule combines the pyridine ring system with a cyclopropylamine moiety, creating a scaffold with remarkable potential in medicinal chemistry and material science applications.

The compound's molecular structure features a 6-methylpyridin-2-yl group attached to a cyclopropan-1-amine core, giving it distinct electronic and steric properties. This configuration has drawn attention from synthetic chemists exploring novel heterocyclic compounds for drug discovery programs. Recent literature indicates growing interest in such amine-functionalized pyridine derivatives as potential building blocks for kinase inhibitors and other therapeutic agents.

From a synthetic chemistry perspective, 1-(6-methylpyridin-2-yl)cyclopropan-1-amine offers several advantages. The cyclopropylamine moiety is known to influence metabolic stability and bioavailability when incorporated into drug candidates, while the methylpyridine component provides opportunities for further functionalization. These characteristics make it valuable for researchers developing small molecule libraries for high-throughput screening.

The compound's applications extend beyond pharmaceuticals. Materials scientists have shown interest in pyridine-cyclopropane hybrids like CAS 1060806-09-8 for developing advanced organic semiconductors and coordination complexes. The rigid cyclopropane ring can influence molecular packing in solid-state materials, while the pyridine nitrogen serves as a potential coordination site for metal ions.

Recent advances in synthetic methodology have improved access to 1-(6-methylpyridin-2-yl)cyclopropan-1-amine, addressing previous challenges in cyclopropylamine synthesis. Modern catalytic approaches, including transition metal-mediated cyclopropanation and C-N coupling reactions, have enabled more efficient preparation of this valuable intermediate. These developments align with current trends toward atom-economical synthesis and green chemistry principles.

Analytical characterization of CAS 1060806-09-8 typically involves advanced techniques such as NMR spectroscopy (particularly 1H and 13C NMR), mass spectrometry, and HPLC purity analysis. The compound's stability profile makes it suitable for various research applications, though proper storage under inert atmosphere is recommended to maintain its integrity over extended periods.

In the context of current research trends, 1-(6-methylpyridin-2-yl)cyclopropan-1-amine has gained attention for its potential in developing targeted protein degraders (PROTACs) and other bifunctional molecules. The amine functionality serves as an ideal handle for conjugation with various warheads or E3 ligase binders, while the methylpyridine component can contribute to target binding affinity.

The commercial availability of CAS 1060806-09-8 has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound with various purity grades, from research quantities to bulk scale, supporting its use across different stages of discovery and development workflows.

From a safety perspective, standard laboratory precautions are sufficient for handling 1-(6-methylpyridin-2-yl)cyclopropan-1-amine. While comprehensive toxicological data may be limited due to its specialized research use, proper personal protective equipment (PPE) including gloves and eye protection should be employed when working with this chemical.

Looking forward, the unique structural features of 1-(6-methylpyridin-2-yl)cyclopropan-1-amine position it as a compound with ongoing relevance in chemical research. Its combination of rigidity (from the cyclopropane ring) and versatile functionality (from both the amine and pyridine groups) makes it particularly valuable in the current era of fragment-based drug discovery and rational drug design approaches.

Researchers investigating structure-activity relationships (SAR) in medicinal chemistry projects frequently turn to compounds like CAS 1060806-09-8 to explore the effects of constrained geometries on biological activity. The cyclopropyl group is known to influence conformation and can serve as a bioisostere for various functional groups, making it a powerful tool in lead optimization.

The synthesis and applications of 1-(6-methylpyridin-2-yl)cyclopropan-1-amine continue to evolve alongside advances in synthetic methodology and drug discovery paradigms. As research into privileged scaffolds and molecular diversity progresses, this compound is likely to maintain its position as a valuable building block in the chemist's toolbox.